Cas no 20781-22-0 (2,6-Dimethoxybenzylamine)

• Product Name: 2,6-Dimethoxybenzylamine
• CAS No: 20781-22-0
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00052812
• CID: 51652
• PubChem ID: 2800872
• Update Time: 2025-06-08

2,6-Dimethoxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethoxybenzylamine
• (2,6-dimethoxyphenyl)methanamine
• 2,5-DIIODO-1,4-DIMETHOXYBENZENE
• 2,6-Dimethoxybenzylamin
• Benzylamine,2,6-dimethoxy- (8CI)
• DTXSID80384193
• CHEMBL3139294
• CHEMBL3114406
• 20781-22-0
• SCHEMBL113737
• (2, 6-dimethoxyphenyl)methanamine
• TS-02252
• A814887
• 2,6dimethoxybenzylamine
• MFCD00052812
• 2,6-dimethoxybenzyiamine
• Benzenemethanamine, 2,6-dimethoxy-
• BDBM50446748
• 2,6-dimethoxybenzyl amine
• EN300-268435
• SY101172
• AKOS000169408
• FT-0601996
• CS-W017834
• 1-(2,6-DIMETHOXYPHENYL)METHANAMINE

• MDL： MFCD00052812
• Inchi： 1S/C9H13NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,6,10H2,1-2H3
• InChI Key： XEKGMBAKVJAVAZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CN)OC
• BRN： 2965661

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.062
• Melting Point: 82-86 ºC
• Boiling Point: 108-110°C 1mm
• Flash Point: 108-110°C/1mm
• Refractive Index: 1.522
• PSA: 44.48000
• LogP: 1.86280
• Sensitiveness: Moisture Sensitive/Air Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,6-Dimethoxybenzylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Air Sensitive/Moisture Sensitive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3259
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,6-Dimethoxybenzylamine

Comprehensive Overview of 2,6-Dimethoxybenzylamine (CAS No. 20781-22-0): Properties, Applications, and Industry Insights

2,6-Dimethoxybenzylamine (CAS No. 20781-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This aromatic amine, characterized by its dimethoxybenzyl structure, serves as a versatile building block in synthetic chemistry. Its unique molecular architecture, featuring two methoxy groups at the ortho positions, enables selective reactivity, making it valuable for designing complex molecules. Researchers frequently search for "2,6-Dimethoxybenzylamine synthesis" or "CAS 20781-22-0 applications," reflecting its growing relevance in drug discovery and specialty chemicals.

The compound's physicochemical properties, such as its moderate solubility in polar solvents and stability under ambient conditions, contribute to its utility in multi-step syntheses. Recent studies highlight its role in developing chiral auxiliaries and ligands for catalysis, aligning with the industry's focus on sustainable chemistry. Queries like "green chemistry with 2,6-dimethoxybenzylamine derivatives" underscore this trend. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for pharmaceutical intermediates, as evidenced by searches for "2,6-Dimethoxybenzylamine purity analysis."

In pharmaceuticals, 2,6-Dimethoxybenzylamine derivatives are explored for their bioactivity in neurological and metabolic disorders. Its structural motif appears in investigational compounds targeting GPCRs, a hot topic in drug development forums. The rise of "AI-assisted molecular design using CAS 20781-22-0" searches reflects the compound's integration with computational chemistry tools. Additionally, its use in polymer modification—addressing queries like "2,6-dimethoxybenzylamine in smart materials"—demonstrates cross-industry applicability.

Regulatory compliance remains a key concern; however, 2,6-Dimethoxybenzylamine is not classified under restricted categories, ensuring broad accessibility for R&D. Safety data sheets emphasize standard lab precautions, with users often searching for "2,6-Dimethoxybenzylamine handling guidelines." The compound's commercial availability in scalable quantities meets demand from sectors prioritizing "high-throughput screening libraries" and "custom synthesis services."

Emerging applications include its use in fluorescence probes and metal-organic frameworks (MOFs), areas trending in nanotechnology searches. Environmental studies also investigate its biodegradability, responding to queries like "eco-friendly degradation of 20781-22-0." As industries seek alternatives to traditional reagents, 2,6-Dimethoxybenzylamine's balance of reactivity and safety positions it as a sustainable option, driving interest in "benzylic amine derivatives market growth."

Future research directions may explore its enantioselective transformations, leveraging the "chiral pool strategy"—a frequently searched term in asymmetric synthesis. With patents increasingly citing CAS 20781-22-0 in novel formulations, its intellectual property landscape is expanding. This aligns with user inquiries about "2,6-Dimethoxybenzylamine patent trends" and "licensing opportunities," highlighting its commercial potential.

In summary, 2,6-Dimethoxybenzylamine exemplifies how niche chemicals can drive innovation across disciplines. Its adaptability to current scientific priorities—from AI-driven discovery to green chemistry—ensures enduring relevance. For detailed protocols or supplier information, researchers consistently seek "2,6-dimethoxybenzylamine technical data sheets" and "bulk purchase options," underscoring its practical importance in modern laboratories.